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Compound of Interest

Compound Name: Amoxycillin (sodium)

Cat. No.: B13391290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties of

amoxicillin sodium and the analytical techniques employed for its structure elucidation. The

information is curated for professionals in pharmaceutical research and development, offering a

core understanding of this vital antibiotic compound.

Chemical Properties of Amoxicillin Sodium
Amoxicillin sodium is a semi-synthetic antibiotic, the sodium salt form of amoxicillin, which

belongs to the aminopenicillin class of beta-lactam antibiotics.[1][2] Its chemical and physical

properties are crucial for its formulation, stability, and therapeutic efficacy.

General and Physicochemical Properties
A summary of the key chemical and physical properties of amoxicillin sodium is presented in

Table 1.
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Property Value Reference

Molecular Formula C₁₆H₁₈N₃NaO₅S [1][2][3][4]

Molecular Weight 387.39 g/mol [1][2][3][4]

CAS Number 34642-77-8 [1][2][3]

Appearance
White or almost white

crystalline powder
[2]

Hygroscopicity Very hygroscopic [5]

pKa

Carboxylic Acid (COOH): ~2.4

- 2.7, Amino Group (NH₂):

~7.22 - 7.4, Phenolic Hydroxyl

(OH): ~9.48 - 9.6

[6]

Solubility
Amoxicillin sodium exhibits varying solubility in different solvents, a critical factor for its

formulation and administration.

Solvent Solubility Reference

Water ≥56.4 mg/mL; Very soluble [3][7]

Dimethyl Sulfoxide (DMSO) ≥74.6 mg/mL [3]

Ethanol
Insoluble; Sparingly soluble in

anhydrous ethanol
[3][7]

Acetone Very slightly soluble [7]

Stability
The stability of amoxicillin sodium is a significant concern in its storage and clinical use. It is

susceptible to degradation under various conditions.

Solid State Stability: Amoxicillin trihydrate is the most stable solid form compared to the

sodium salt and the free base.[5] The sodium salt is particularly sensitive to temperature and
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humidity.[5] Studies on the solid-state degradation of amoxicillin sodium salt indicate a

sequential reaction consisting of two pseudo-first-order processes.

Solution Stability: Amoxicillin sodium is unstable in aqueous solutions.[8] Its degradation is

faster at higher concentrations and is catalyzed by carbohydrates like dextrose, dextran, or

sorbitol.[5] The optimal stability in solution is observed in a citrate buffer at pH 5.8-6.5.[5]

Temperature Effects: In solution, the stability of amoxicillin sodium decreases as the

temperature increases.[9] Interestingly, freezing solutions of amoxicillin sodium can markedly

reduce its stability, with maximum degradation rates occurring between -6.5°C and -8.9°C in

normal saline and glucose solutions, respectively.[10] For long-term storage of admixtures,

temperatures should be below -30°C.[8]

Structure Elucidation
The definitive structure of amoxicillin sodium has been established through a combination of

spectroscopic techniques. These methods provide detailed information about the molecular

framework and connectivity of the atoms.
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General Workflow for Amoxicillin Sodium Structure Elucidation

Spectroscopic Analysis

Data Interpretation

Structure Confirmation

NMR Spectroscopy
(¹H NMR, ¹³C NMR)

Chemical Shifts, Coupling Constants

Mass Spectrometry
(ESI-MS, MS/MS)

Molecular Ion Peak, Fragmentation Pattern

X-ray Crystallography

Electron Density Map, Bond Lengths & Angles

Final Molecular Structure

Mass Spectrometry Fragmentation of Amoxicillin

Amoxicillin
[M+H]⁺ = 366 m/z

Loss of NH₃

349 m/z
β-lactam cleavage

160 m/z
Amide cleavage

134 m/z
Side chain fragment

114 m/z
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Mechanism of Action of Amoxicillin

Amoxicillin

Binding and Inactivation

Penicillin-Binding Proteins (PBPs)
on bacterial cell wall

Inhibition of Peptidoglycan
Cross-linking

Weakened Cell Wall

Cell Lysis and
Bacterial Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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